N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C14H18N2O2S/c1-16(2)10-9-15-19(17,18)14-8-7-12-5-3-4-6-13(12)11-14/h3-8,11,15H,9-10H2,1-2H3
• InChI Key: XOVJYRRGJQVYPZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNS(=O)(=O)C1=CC2=CC=CC=C2C=C1
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide, also known as DNNS, is a synthetic compound that has gained significant attention in scientific research due to its various applications. This compound belongs to the class of sulfonamide compounds, which are widely used in medicinal chemistry. DNNS has been found to have potential therapeutic properties and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide is not fully understood. However, it has been proposed that N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide binds to specific receptors in the body and modulates their activity. N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has been found to have affinity for the sigma-1 receptor, which is involved in various physiological processes, including pain perception, memory, and learning.
Biochemical and Physiological Effects
N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has also been found to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease. Additionally, N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has been shown to modulate the activity of ion channels and transporters in the body, which may contribute to its therapeutic properties.

Advantages and Limitations for Lab Experiments

N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has several advantages for lab experiments. It is easy to synthesize and has good stability. N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide is also highly fluorescent, which makes it an excellent probe for studying biological systems. However, N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has some limitations for lab experiments. It has low solubility in water, which may limit its use in some applications. Additionally, N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has potential toxicity, which may affect its use in vivo.

Future Directions

There are several future directions for N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide research. One potential direction is to further explore its therapeutic potential in cancer and Alzheimer's disease. Another direction is to study its activity at the molecular level and identify its specific binding sites in the body. Additionally, N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide may have potential applications in other areas, such as drug delivery and imaging. Further research is needed to fully understand the potential of N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide and its applications in scientific research.

Synthesis Methods

N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-naphthalenesulfonyl chloride with N,N-dimethylethylenediamine in the presence of triethylamine. The reaction occurs at room temperature and yields N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide as a white crystalline solid.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has been found to have various scientific research applications. It has been used as a fluorescent probe for the detection of metal ions, such as copper and zinc. N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has also been used as a pH sensor in biological systems. Additionally, N-[2-(dimethylamino)ethyl]-2-naphthalenesulfonamide has been studied for its potential use in the treatment of cancer and Alzheimer's disease.